Cas no 424-40-8 (Diethyl hexafluoroglutarate)

• Product Name: Diethyl hexafluoroglutarate
• CAS No: 424-40-8
• MF: C₉H₁₀F₆O₄
• MW: 296.163724422455
• MDL: MFCD00015156
• CID: 82291
• PubChem ID: 87571110
• Update Time: 2025-09-27

Diethyl hexafluoroglutarate Chemical and Physical Properties

Names and Identifiers

• diethyl hexafluoroglutarate
• Diethyl perfluoroglutarate
• Hexafluoroglutaric acid diethyl ester
• Diethyl 2,2,3,3,4,4-Hexafluoropentanedioate
• 2,2,3,3,4,4-Hexafluoropentanedioic Acid Diethyl Ester
• Diethyl hexafluoropentanedioate
• Pentanedioic acid, hexafluoro-, diethyl ester
• GLUTARIC ACID, HEXAFLUORO-, DIETHYL ESTER
• Hexafluoropentanedioic acid diethyl ester
• Diethylester kyseliny hexafluorglutarove
• MSDPXVBLFJODJO-UHFFFAOYSA-N
• Diethylester kyseliny hexafluorglutarove [Czech]
• Pentanedioic acid, 2,2
• Pentanedioic acid, 2,2,3,3,4,4-hexafluoro-, 1,5-diethyl ester
• Diethylester kyseliny
• BRN 1804802
• NS00019081
• AKOS015852724
• NSC 63360
• Z2HUP279YH
• D90940
• 1,5-diethyl 2,2,3,3,4,4-hexafluoropentanedioate
• MSDPXVBLFJODJO-UHFFFAOYSA-
• SCHEMBL4007477
• 6-AMINO-6,7,8,9-TETRAHYDRO-5H-BENZOCYCLOHEPTEN-5-OLHYDROCHLORIDE
• DTXSID3059977
• H0744
• MFCD00015156
• diethyl 2,2,3,3,4,4,-hexafluoropentanedioate
• 3-02-00-01693 (Beilstein Handbook Reference)
• EINECS 207-035-2
• FT-0626996
• InChI=1/C9H10F6O4/c1-3-18-5(16)7(10,11)9(14,15)8(12,13)6(17)19-4-2/h3-4H2,1-2H3
• NSC63360
• 424-40-8
• DIETHYLHEXAFLUOROGLUTARATE
• CS-0320089
• Hexafluroglutaric acid diethyl ester
• NSC-63360
• DB-297176
• Diethyl hexafluoroglutarate

• MDL： MFCD00015156
• Inchi： 1S/C9H10F6O4/c1-3-18-5(16)7(10,11)9(14,15)8(12,13)6(17)19-4-2/h3-4H2,1-2H3
• InChI Key： MSDPXVBLFJODJO-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OCC)(F)F)(C(C(=O)OCC)(F)F)F
• BRN： 1804802

Computed Properties

• Exact Mass: 296.04800
• Monoisotopic Mass: 296.048328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not available
• Density: 1.344
• Boiling Point: 84°C/8mmHg(lit.)
• Flash Point: 76-79°C/3mm
• Refractive Index: 1.3599
• PSA: 52.60000
• LogP: 2.01850
• Solubility: Not available

Diethyl hexafluoroglutarate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H303-H315-H319-H332
• Warning Statement： P210-P261-P264-P271-P280-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P312-P403+P235-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：MA3750500
• Hazardous Material Identification：
• HazardClass：CORROSIVE
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Diethyl hexafluoroglutarate

Diethyl Hexafluoroglutarate (CAS No. 424-40-8): A Comprehensive Overview

Diethyl hexafluoroglutarate (CAS No. 424-40-8) is a fluorinated compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its high fluorine content, which imparts several advantageous properties such as enhanced chemical stability, improved solubility, and unique reactivity profiles.

The molecular structure of diethyl hexafluoroglutarate consists of a central hexafluoroglutaric acid core flanked by two ethyl ester groups. The presence of multiple fluorine atoms significantly alters the electronic and steric properties of the molecule, making it a valuable building block for the synthesis of complex organic molecules. Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development, particularly in improving the pharmacokinetic and pharmacodynamic properties of drug candidates.

In the pharmaceutical industry, diethyl hexafluoroglutarate has shown promise as an intermediate in the synthesis of novel therapeutic agents. Fluorine atoms can enhance the lipophilicity and metabolic stability of drugs, leading to improved bioavailability and reduced toxicity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated derivatives of certain drugs exhibited enhanced efficacy and reduced side effects compared to their non-fluorinated counterparts.

Beyond pharmaceutical applications, diethyl hexafluoroglutarate has found use in materials science. The high fluorine content confers excellent chemical resistance and low surface energy, making it suitable for applications such as coatings, lubricants, and surfactants. These properties are particularly valuable in industries where materials are exposed to harsh environments or require superior performance characteristics.

The synthesis of diethyl hexafluoroglutarate typically involves the reaction of hexafluoroglutaric acid with ethanol in the presence of a suitable catalyst. The process can be optimized to achieve high yields and purity levels, which are crucial for downstream applications. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for producing fluorinated compounds, aligning with global efforts to reduce the environmental impact of chemical processes.

In terms of safety and handling, while diethyl hexafluoroglutarate is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and adequate ventilation should be maintained to minimize exposure risks.

The future prospects for diethyl hexafluoroglutarate are promising. Ongoing research is exploring its potential in emerging areas such as nanotechnology and biotechnology. For example, the unique properties of fluorinated compounds make them attractive candidates for developing novel nanomaterials with enhanced functionalities. Additionally, the use of fluorinated compounds in biotechnology applications, such as gene delivery systems and diagnostic agents, is an area of active investigation.

In conclusion, diethyl hexafluoroglutarate (CAS No. 424-40-8) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it a valuable tool for researchers and developers working on innovative solutions in pharmaceuticals, materials science, and beyond. As research continues to uncover new possibilities for this compound, its importance in modern chemistry is likely to grow even further.